Cas no 83682-40-0 (1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene)

83682-40-0 structure
Product name:1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
- 1,1-DICHLORO-2,3-BIS(TRICHLOROMETHYL)PROPENE
- 83682-40-0
- DTXSID101003680
-
- Inchi: InChI=1S/C5H2Cl8/c6-3(7)2(5(11,12)13)1-4(8,9)10/h1H2
- InChI Key: IFIYYLYFCPUTMM-UHFFFAOYSA-N
- SMILES: C(C(=C(Cl)Cl)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 345.760571g/mol
- Monoisotopic Mass: 341.766472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 6.2
1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Related Literature
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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